Cas no 1002330-83-7 (Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester
• CAS No: 1002330-83-7
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5939408
• PubChem ID: 44195486
• Update Time: 2025-10-20

Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester
• EN300-7045378
• 1002330-83-7
• tert-butyl N-[3-(1,3-dioxolan-2-yl)phenyl]carbamate

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(16)15-11-6-4-5-10(9-11)12-17-7-8-18-12/h4-6,9,12H,7-8H2,1-3H3,(H,15,16)
• InChI Key： CIYZUIRNEUIHSG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CC(C2OCCO2)=C1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Melting Point: 72 °C
• Boiling Point: 336.1±37.0 °C(Predicted)
• pka: 13.79±0.70(Predicted)

Additional information on Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester (CAS No. 1002330-83-7)

Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester (CAS No. 1002330-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely utilized as intermediates in the synthesis of bioactive molecules. Its unique structural features, including the 1,3-dioxolane and tert-butyl ester moieties, make it a versatile building block for drug discovery and material science applications.

The growing interest in CAS No. 1002330-83-7 is driven by its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its ability to serve as a protective group or prodrug moiety, enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs). This aligns with current trends in green chemistry and sustainable synthesis, where efficient and environmentally friendly methods are prioritized. The compound's N-[3-(1,3-dioxolan-2-yl)phenyl] subunit also offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

In the context of agrochemical innovation, Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester has shown promise as a precursor for crop protection agents. Its dioxolane ring can impart desirable properties such as improved solubility or controlled release, addressing challenges in modern agriculture. This resonates with the increasing demand for precision farming solutions and reduced environmental impact of agrochemicals, frequently searched topics in scientific and industrial forums.

From a synthetic perspective, the tert-butyl ester group in this compound is noteworthy. It is often employed as a temporary protecting group for carboxylic acids, a strategy widely discussed in organic synthesis optimization circles. The compound's stability under various conditions makes it a reliable choice for multi-step reactions, a key consideration for researchers exploring high-yield synthetic routes or flow chemistry applications. These aspects are particularly relevant given the pharmaceutical industry's focus on process intensification and cost-effective manufacturing.

Analytical characterization of CAS No. 1002330-83-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for quality control, especially when the compound is used as a reference standard or intermediate in regulated industries. The rise of quality-by-design (QbD) principles in pharmaceutical development further underscores the importance of thorough compound characterization, a subject frequently queried in analytical chemistry databases.

Recent patent literature reveals innovative applications of Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester in bioconjugation and drug delivery systems. Its structural flexibility allows for creative modifications to enhance target specificity or controlled release profiles, aligning with the booming field of personalized medicine. These developments answer frequent search queries about next-generation drug formulation technologies and smart therapeutics.

Storage and handling recommendations for this compound emphasize moisture-sensitive precautions due to its ester functionality. Proper storage under inert atmosphere or desiccated conditions is advised to maintain stability, addressing common questions about chemical storage best practices. The compound's shelf life and degradation products are additional points of interest for quality assurance professionals.

In conclusion, Carbamic acid, N-[3-(1,3-dioxolan-2-yl)phenyl]-, 1,1-dimethylethyl ester (CAS No. 1002330-83-7) represents a compelling case study in modern chemical research. Its multifaceted applications span from pharmaceutical intermediates to agrochemical precursors, reflecting the compound's adaptability to various industrial needs. As research continues to uncover new possibilities for this molecule, it remains a subject of active investigation in both academic and industrial laboratories worldwide.